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Compound of Interest

Compound Name: N,N-Dimethylmethanesulfonamide

Cat. No.: B1294423 Get Quote

Welcome to the technical support guide for the safe handling and compliant disposal of N,N-
Dimethylmethanesulfonamide (CAS No. 918-05-8). This document is intended for

researchers, scientists, and drug development professionals. Our goal is to provide you with

the necessary technical insights and practical, step-by-step procedures to ensure safety and

environmental responsibility in your laboratory.

Section 1: Core Principles & Chemical Properties
Before handling any chemical, a thorough understanding of its properties and inherent hazards

is paramount. N,N-Dimethylmethanesulfonamide is a solid organic compound used as an

intermediate in various chemical syntheses.[1] While it is stable under normal conditions,

improper handling and disposal can pose risks.[2]

Table 1: Physicochemical Properties of N,N-Dimethylmethanesulfonamide
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Property Value Reference

Molecular Formula C3H9NO2S [3]

Molecular Weight 123.17 g/mol [4]

Physical State Solid [2]

Melting Point 49 - 50 °C / 120.2 - 122 °F [1][2]

Density ~1.158 g/cm³ (Predicted) [1][4]

Solubility
No information available on

water solubility.
[2]

Incompatible Materials Strong oxidizing agents. [2]

Section 2: Frequently Asked Questions (FAQs) &
Troubleshooting
This section addresses common questions and troubleshooting scenarios you may encounter

during your work.

Q1: What are the immediate personal protective equipment (PPE) requirements for handling

N,N-Dimethylmethanesulfonamide?

A1: Due to the potential for irritation and the lack of comprehensive toxicological data, stringent

PPE is mandatory. Always handle this compound within a certified chemical fume hood.[5]

Required PPE includes:

Eye Protection: Tightly fitting safety goggles with side-shields.[5]

Hand Protection: Chemical-impermeable gloves, such as nitrile, should be worn and

inspected before use.[5] If contact with the chemical occurs, remove the glove immediately,

wash your hands, and don a new glove.[6]

Body Protection: A standard laboratory coat, long pants, and closed-toe shoes are required

to prevent skin exposure.[5][6]
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Q2: I've spilled a small amount of solid N,N-Dimethylmethanesulfonamide on the lab bench

inside the fume hood. What is the correct cleanup procedure?

A2: For small, contained spills inside a fume hood:

Ensure Containment: Confirm the fume hood sash is at the proper height to maintain airflow.

Restrict Access: Keep unnecessary personnel away from the area.

Gentle Collection: Carefully sweep the solid material using a brush and dustpan to avoid

creating dust.[2] Place the collected solid into a designated hazardous waste container.

Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

isopropanol or ethanol), followed by soap and water.

Waste Disposal: All contaminated materials, including the cleaning cloths and any used PPE,

must be disposed of as hazardous chemical waste.[7]

Q3: Can I mix N,N-Dimethylmethanesulfonamide waste with my general organic solvent

waste (e.g., acetone, acetonitrile)?

A3: It depends on your facility's waste stream classification. N,N-
Dimethylmethanesulfonamide is a non-halogenated organic compound.[3] Therefore, it can

typically be combined with other non-halogenated organic solvent waste.[7] However, it is

critical to adhere to the following principles:

Never mix with incompatible wastes, especially strong oxidizing agents.[2][7]

Confirm with your institution's Environmental Health & Safety (EHS) office. They provide the

definitive guidelines for waste stream segregation at your site.[8]

Do not mix with halogenated waste streams (e.g., dichloromethane, chloroform), as this can

complicate the disposal process and increase costs.[5]

Q4: How should I label a waste container for N,N-Dimethylmethanesulfonamide?

A4: Proper labeling is a cornerstone of laboratory safety and regulatory compliance. The waste

container label must be clear, unambiguous, and securely attached. It should include:
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The words "Hazardous Waste".

The full chemical name: "N,N-Dimethylmethanesulfonamide".[5] Do not use abbreviations

or chemical formulas.

An accurate list of all constituents and their approximate percentages.

The primary hazard(s) associated with the waste (e.g., "Irritant," "Handle with Care").

The accumulation start date (the date the first drop of waste was added).[6]

Q5: What is the procedure for decontaminating glassware that has come into contact with N,N-
Dimethylmethanesulfonamide?

A5: All glassware must be decontaminated before being washed for reuse or disposed of.

Initial Rinse: Perform an initial rinse with a suitable organic solvent (e.g., acetone) to dissolve

any residue. This first rinseate is considered hazardous waste and must be collected in your

designated non-halogenated solvent waste container.[9]

Subsequent Rinses: For routine decontamination, a triple rinse is best practice. The first

rinse must always be collected as hazardous waste. Depending on local regulations and the

toxicity of the compound, subsequent rinses may also need to be collected.[9]

Final Wash: After the solvent rinses, the glassware can be washed with soap and water as

per standard laboratory procedure.

Section 3: Standard Operating Procedure (SOP) for
Waste Disposal
This SOP outlines the standard workflow for the collection and disposal of N,N-
Dimethylmethanesulfonamide waste.

SOP-1: Segregation and Collection of N,N-Dimethylmethanesulfonamide Waste

Container Selection: Choose a sturdy, leak-proof container with a secure screw-top cap that

is chemically compatible with the waste. The container size should be appropriate for the
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amount of waste to be generated.[7]

Labeling: Before adding any waste, affix a fully completed hazardous waste label as

described in FAQ #4.

Waste Addition: Add waste to the container inside a chemical fume hood. Do not fill the

container to more than 75-95% of its capacity to allow for vapor expansion.[6][7]

Closure: Keep the waste container securely closed at all times, except when actively adding

waste.[9]

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory. This area should be away from incompatible materials and provide secondary

containment.[9]

Pickup Request: Once the container is full or has reached the maximum accumulation time

allowed by your institution (often 6 months), submit a waste pickup request to your EHS

department.[6]

Section 4: Visual Workflow for Waste Management
The following diagram illustrates the decision-making process for handling N,N-
Dimethylmethanesulfonamide waste from generation to disposal.
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Diagram 1: N,N-Dimethylmethanesulfonamide Waste Disposal Workflow
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Caption: Waste disposal decision workflow for N,N-Dimethylmethanesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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